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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073

An In-depth Technical Guide to the Health and Safety of Pigment Red 21

This technical guide provides a comprehensive overview of the health and safety information
for Pigment Red 21 (CAS No. 6410-26-0), intended for researchers, scientists, and drug

development professionals. The information is compiled from various safety data sheets and
technical sources.

Chemical and Physical Properties

Pigment Red 21 is a monoazo organic pigment known for its vibrant yellowish-red hue.[1] It is
synthetically produced and used widely in paints, coatings, printing inks, and textiles.[1][2][3] At
room temperature, it exists as a reddish, odorless powder.[2]

Table 1: Physical and Chemical Properties of Pigment Red 21
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Property Value References
CAS Number 6410-26-0 [11[4115]

EC Number 229-096-4 [1][41[6]

C.l. Number 12300 [1][6]
Chemical Formula C23H16CIN3O2 [11[4115]

Molecular Weight 401.84 g/mol / 401.85 g/mol [41[5][6]
Appearance Red powder [21[7]
Odor Odorless / Minimal odor [21[7]
pH Value 6.0-9.0 [71[8]

Density / Specific Gravity

1.50 - 1.74 g/cm?3

[1]31[6]

Solubility

Insoluble in water

[2](7]

Oil Absorption

40 - 69 g/100g

[1]3][6]

Heat Resistance

120°C - 150°C

(113618l

Light Fastness

6 - 7 (on a scale of 1-8)

[3](8]

Toxicological Information

Detailed toxicological data for Pigment Red 21 is limited in publicly available literature. Most

safety data sheets report "no data available" for acute toxicity endpoints.[4] However, some

sources indicate potential health risks associated with prolonged exposure.

Table 2: Summary of Toxicological Data
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Endpoint Finding References
Acute Oral Toxicity No data available [4]
Acute Dermal Toxicity No data available [4]
Acute Inhalation Toxicity No data available [4]
Not expected to be an irritant
under normal conditions.
Skin Corrosion/Irritation Prolonged contact may cause [2][5]
sensitization in some
individuals.
Contact with nuisance
Serious Eye Damage/Irritation particulate may cause eye [5]

irritation.

Respiratory or Skin

Sensitization

Skin contact can cause
sensitization reactions in some

individuals.

[2]

Germ Cell Mutagenicity

No data available

[4]

Carcinogenicity

No conclusive evidence of
carcinogenic effects from IARC
or EPA. One chronic feeding
study observed no

carcinogenic effect.

[2](5]

Specific Target Organ Toxicity

Inhalation of dust may lead to

respiratory irritation.

[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Pigment Red 21 are not

available in the reviewed sources. The summary findings are based on statements in

secondary safety literature, which do not provide methodologies for the cited studies (e.g., the

chronic feeding study).[5]
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Hazard Identification and Classification

Pigment Red 21 is generally not classified as a hazardous substance according to GHS and
OSHA standards.[4][5][9] However, as a fine powder, it can pose a risk of dust explosion and
may cause mechanical irritation.

e Primary Hazards:
o Inhalation: Inhalation of dust may cause respiratory irritation.[2]

o Skin Contact: Prolonged or repeated contact may cause skin sensitization in susceptible
individuals.[2]

o Eye Contact: Direct contact may cause mechanical irritation.[5]

o Physical Hazard: As with many organic powders, there is a risk of dust explosion if
dispersed in air in sufficient concentration and exposed to an ignition source.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure. The following
diagram outlines the decision-making process for first aid.
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First Aid Decision Workflow for Pigment Red 21 Exposure.

Handling, Storage, and Spill Response

Proper handling and storage procedures are essential to minimize exposure risk and maintain

product integrity.

Safe Handling and Personal Protective Equipment (PPE)
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A systematic approach to safe handling involves engineering controls, administrative controls,
and personal protective equipment.

Legend
Task: Handling Pigment Red 21 Powder Engineering Control

Btep 1: Engineering Controls
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Workflow for Safe Handling of Pigment Red 21.

» Engineering Controls: Handle in a well-ventilated place, such as under local exhaust
ventilation, to keep airborne levels low.[4][10]

e Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile
rubber).[4][5]

o Respiratory Protection: If dust is generated, wear a suitable dust mask or respirator.[5]

e Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.
Do not eat, drink, or smoke when using this product. Wash hands before breaks and at the
end of the workday.[11]

Storage

Store containers tightly closed in a dry, cool, and well-ventilated place.[2][4] Keep away from
foodstuffs, beverages, and incompatible materials such as strong oxidizing agents.[2][11]

Spill Response

In the event of a spill, a clear and systematic response is necessary to ensure safety and
prevent environmental contamination.
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Spill Detected

Suin 1

stepl
Evacuate unnecessary personnel.
Remove all sources of ignition.
Step 2 Step 3
-
step3

Prevent further leakage.
Avoid generating dust.
Clean up with wetting or absorbent material.
Use spark-proof tools.

Step 4

Wear appropriate PPE
(respirator, gloves, goggles)

Click to download full resolution via product page

Systematic Workflow for Spill Response.

» Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid
breathing dust and contact with skin or eyes. Wear appropriate PPE.[4]

e Environmental Precautions: Prevent further spillage if safe to do so. Do not let the product
enter drains or waterways.[4]

o Cleanup Methods: Collect spillage. Sweep up or vacuum material, avoiding dust generation,
and place it in a suitable, closed container for disposal.[4][10] Use spark-proof tools and
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explosion-proof equipment.[4]

Fire and Explosion Hazards

Table 3: Fire and Explosion Data

Parameter Information References
Flammability Non-flammable solid. [5]
) Risk of dust explosion. Lower
Explosion Hazard o [51[7]
explosion limit: 70 g/m3.
Dry chemical, carbon dioxide
Suitable Extinguishing Media (CO2), alcohol-resistant foam, [4][10]
water mist.
Unsuitable Extinguishing o
) No restrictions noted. [5]
Media
] Oxides of carbon (CO, CO2),
Hazardous Combustion ) )
nitrogen oxides (NOXx), [11][12]
Products )
hydrogen chloride.
Wear self-contained breathing
Firefighting Instructions apparatus (SCBA) and full [4][10]

protective clothing.

Conclusion

Pigment Red 21 is an organic pigment with low acute toxicity and is not classified as a

hazardous substance under normal conditions of use. The primary risks are associated with the
inhalation of dust, which can cause respiratory irritation, and the potential for skin sensitization
with prolonged contact. Standard industrial hygiene practices, including the use of engineering
controls and appropriate personal protective equipment, are sufficient to ensure safe handling.
While detailed, publicly available toxicological studies are lacking, the existing safety data
indicates a manageable hazard profile for research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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